Cas no 835874-01-6 (4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-)

4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- structure
835874-01-6 structure
Product name:4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
CAS No:835874-01-6
MF:C19H22O2S
MW:314.441784381866
CID:1815599

4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
    • 4H-1-Benzopyran-4-one, 3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-mercapto-
    • Inchi: 1S/C19H22O2S/c1-13(2)7-6-8-14(3)11-12-16-18(20)15-9-4-5-10-17(15)21-19(16)22/h4-5,7,9-11,22H,6,8,12H2,1-3H3/b14-11+
    • InChI Key: KINKEHSIOQLGAT-SDNWHVSQSA-N
    • SMILES: C1(S)OC2=CC=CC=C2C(=O)C=1C/C=C(\C)/CC/C=C(/C)\C

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 430.3±45.0 °C(Predicted)
  • pka: 4.50±1.00(Predicted)

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